Cas no 89761-23-9 (Acetic acid, azido-, hexadecyl ester)

• Product Name: Acetic acid, azido-, hexadecyl ester
• CAS No: 89761-23-9
• MF: C₁₈H₃₅N₃O₂
• MW: 325.489404916763
• CID: 589936
• PubChem ID: 13247393
• Update Time: 2025-04-19

Acetic acid, azido-, hexadecyl ester Chemical and Physical Properties

Names and Identifiers

• Acetic acid, azido-, hexadecyl ester
• hexadecyl 2-azidoacetate
• Hexadecyl azidoacetate
• 89761-23-9
• DTXSID70531811

• Inchi： 1S/C18H35N3O2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-23-18(22)17-20-21-19/h2-17H2,1H3
• InChI Key： NWINCOCDXGAUNW-UHFFFAOYSA-N
• SMILES： O(C(CN=[N+]=[N-])=O)CCCCCCCCCCCCCCCC

Computed Properties

• Exact Mass: 325.27292737g/mol
• Monoisotopic Mass: 325.27292737g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 18
• Complexity: 315
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 9
• Topological Polar Surface Area: 40.7Ų